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Compound of Interest

Compound Name: 3,5-Difluoro-2-methylaniline
CAS No.: 1092350-38-3
Cat. No.: B3033626
Get Quote
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Executive Summary & Chemical Profile

3,5-Difluoro-2-methylaniline is a high-value fluorinated building block used extensively in the
synthesis of next-generation kinase inhibitors (e.g., EGFR, FGFR inhibitors).[1] Its unique
substitution pattern—combining a strongly activating amino group with two electron-
withdrawing fluorine atoms and a sterically demanding methyl group—creates a distinct
reactivity landscape.[1]

This guide provides an authoritative analysis of its electrophilic reactions, specifically focusing
on Regioselective Electrophilic Aromatic Substitution (EAS) and N-Functionalization. We
present validated protocols for halogenation and amide coupling, supported by mechanistic
insights and industrial case studies.

Chemical Profile
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Property Data

Aromatic amine with F at 3,5 and Me at 2
positions.[1][2][3][4][5][E][7][8][9][10][11]

Structure

) Electron-rich (activated) due to -NHz, but
Electronic State ) ) )
modulated by -F (inductive withdrawal).

C4-Position: Highly activated for EAS
Key Reactivity (Halogenation). N-Atom: Nucleophilic for

acylation/alkylation.

Intermediate for Pyrrolo[3,2-c]pyridin-4-one

Primary Application o o
derivatives (EGFR inhibitors).[1]

Reactivity Landscape: The "Electronic Tug-of-War"

To design successful syntheses, one must understand the competing electronic and steric
forces on the benzene ring.

Regioselectivity Analysis
The amino group (-NHz2) is the dominant director (ortho/para).[1] The fluorine atoms (-F) are
weak deactivators but ortho/para directors. The methyl group (-CHs) is a weak activator.

e Position C1 (-NH2): The anchor point.
e Position C2 (-CHs): Blocked.
e Position C3 (-F): Blocked.

o Position C4 (Para to -NHz2):The "Magic Spot." This position is electronically activated by the
para-amino group. Although it is flanked by two fluorine atoms (at C3 and C5), the small Van
der Waals radius of fluorine (1.47 A) allows electrophilic attack, making C4 the primary site
for halogenation (lodination/Bromination).

e Position C5 (-F): Blocked.
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e Position C6 (Ortho to -NH2): Activated by -NH:z (ortho) and -F (ortho). However, para-attack
(C4) is generally kinetically favored over ortho-attack (C6) in anilines unless the para position
is blocked.

Visualization: Reactivity Map

The following diagram illustrates the electronic activation and steric environment.
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Caption: Reactivity map highlighting the C4 position as the primary site for electrophilic
aromatic substitution and the Nitrogen atom for functionalization.

Protocol 1: Regioselective Halogenation (C4-
Functionalization)

Objective: Synthesis of 4-Bromo-3,5-difluoro-2-methylaniline or 4-lodo-3,5-difluoro-2-
methylaniline. Significance: This intermediate is a precursor for Suzuki-Miyaura cross-
couplings used to attach the aniline core to heteroaromatic drug scaffolds (e.g., in Futibatinib or
Lucitanib analogs).
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Reagents & Conditions

o Electrophile Source: N-Bromosuccinimide (NBS) or N-lodosuccinimide (NIS).

» Solvent: DMF (Dimethylformamide) or Acetonitrile (MeCN). Polar aprotic solvents stabilize
the transition state.

o Temperature: 0°C to Room Temperature (25°C). Note: Low temperature prevents over-
halogenation.

Step-by-Step Protocol

o Preparation: Dissolve 3,5-difluoro-2-methylaniline (1.0 equiv) in anhydrous DMF (0.5 M
concentration).

» Addition: Cool the solution to 0°C in an ice bath. Slowly add NBS (1.05 equiv) portion-wise
over 15 minutes. Caution: Exothermic.[2]

e Reaction: Allow the mixture to warm to room temperature and stir for 2—4 hours. Monitor by
LC-MS (Look for M+H = M_start + 79/80 for Br).

e Quenching: Dilute with water and extract with Ethyl Acetate (EtOAc). Wash the organic layer
with sodium thiosulfate (to remove excess halogen) and brine.

 Purification: Dry over Na2SOa, concentrate, and purify via silica gel chromatography
(Hexanes/EtOAc gradient).

Expected Yield: 85-95%. The product should be a solid.

Mechanistic Note: The amino group strongly donates electron density to the C4 position. The
two flanking fluorine atoms exert an inductive withdrawing effect (-1), but the resonance
donation (+M) of the nitrogen dominates, directing the electrophile (Br*) specifically to C4.

Protocol 2: N-Acylation (Amide Coupling)[12]

Objective: Coupling 3,5-difluoro-2-methylaniline with a carboxylic acid to form a drug core
(e.g., N-acyl intermediate). Challenge: The electron-withdrawing fluorine atoms and the ortho-
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methyl group reduce the nucleophilicity of the aniline nitrogen compared to unsubstituted
aniline. Stronger activation methods are often required.

Reagents & Conditions

e Coupling Agents: HATU or T3P (Propanephosphonic acid anhydride) are preferred over
EDC/HOBLt due to the aniline's lower nucleophilicity.

o Base: DIPEA (Diisopropylethylamine) or Pyridine.

e Solvent: DMF or DCM.

Step-by-Step Protocol

» Activation: In a reaction vessel, dissolve the Carboxylic Acid (1.1 equiv) in DMF. Add DIPEA
(2.5 equiv) and HATU (1.2 equiv). Stir for 10 minutes to form the activated ester.

e Coupling: Add 3,5-difluoro-2-methylaniline (1.0 equiv) to the mixture.

¢ Reaction: Stir at 50°C for 4-12 hours. Note: Heating is often required due to the steric
hindrance of the ortho-methy! group.

o Work-up: Dilute with EtOAc, wash with 1N HCI (to remove unreacted amine/base), saturated
NaHCOs, and brine.

Purification: Recrystallization from EtOH/Water or column chromatography.

Application Case Study: Synthesis of Kinase
Inhibitors

This specific aniline is a "privileged structure" in the synthesis of EGFR Exon 20 Insertion
Inhibitors. The general workflow involves building the heterocycle around the aniline or coupling
the aniline to a pre-formed core.

Workflow Diagram: From Aniline to Drug Candidate
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Key Insight

The ortho-methyl group
provides conformational lock,
enhancing selectivity for
the ATP-binding pocket.
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Caption: Synthesis workflow demonstrating the incorporation of 3,5-difluoro-2-methylaniline
into a bioactive kinase inhibitor scaffold.

Safety & Handling

o Toxicity: Fluoroanilines are toxic by inhalation, ingestion, and skin contact. They may cause
methemoglobinemia (blue skin/lips).

o PPE: Use nitrile gloves, safety goggles, and work exclusively in a fume hood.
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o Storage: Store under inert atmosphere (Nitrogen/Argon) to prevent oxidation (darkening) of
the amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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